Cas no 1154385-30-4 (1,2,4-Oxadiazole-3-methanamine, α-(4-fluorophenyl)-5-methyl-)
1,2,4-Oxadiazole-3-methanamine, α-(4-fluorophenyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole-3-methanamine, α-(4-fluorophenyl)-5-methyl-
- (4-fluorophenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine
- 1154385-30-4
- EN300-60406
-
- Inchi: 1S/C10H10FN3O/c1-6-13-10(14-15-6)9(12)7-2-4-8(11)5-3-7/h2-5,9H,12H2,1H3
- InChI Key: NZTVEYZJLNYRPP-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1=NOC(C)=N1)N
Computed Properties
- Exact Mass: 207.08079011g/mol
- Monoisotopic Mass: 207.08079011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- Density: 1.271±0.06 g/cm3(Predicted)
- Boiling Point: 343.1±52.0 °C(Predicted)
- pka: 5.30±0.10(Predicted)
1,2,4-Oxadiazole-3-methanamine, α-(4-fluorophenyl)-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-60406-0.05g |
(4-fluorophenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine |
1154385-30-4 | 95.0% | 0.05g |
$587.0 | 2025-03-15 | |
| Enamine | EN300-60406-0.1g |
(4-fluorophenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine |
1154385-30-4 | 95.0% | 0.1g |
$615.0 | 2025-03-15 | |
| Enamine | EN300-60406-0.25g |
(4-fluorophenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine |
1154385-30-4 | 95.0% | 0.25g |
$642.0 | 2025-03-15 | |
| Enamine | EN300-60406-0.5g |
(4-fluorophenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine |
1154385-30-4 | 95.0% | 0.5g |
$671.0 | 2025-03-15 | |
| Enamine | EN300-60406-1.0g |
(4-fluorophenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine |
1154385-30-4 | 95.0% | 1.0g |
$699.0 | 2025-03-15 | |
| Enamine | EN300-60406-2.5g |
(4-fluorophenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine |
1154385-30-4 | 95.0% | 2.5g |
$1370.0 | 2025-03-15 | |
| Enamine | EN300-60406-5.0g |
(4-fluorophenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine |
1154385-30-4 | 95.0% | 5.0g |
$2028.0 | 2025-03-15 | |
| Enamine | EN300-60406-10.0g |
(4-fluorophenyl)(5-methyl-1,2,4-oxadiazol-3-yl)methanamine |
1154385-30-4 | 95.0% | 10.0g |
$3007.0 | 2025-03-15 |
1,2,4-Oxadiazole-3-methanamine, α-(4-fluorophenyl)-5-methyl- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 1,2,4-Oxadiazole-3-methanamine, α-(4-fluorophenyl)-5-methyl-
Comprehensive Overview of 1,2,4-Oxadiazole-3-methanamine, α-(4-fluorophenyl)-5-methyl- (CAS No. 1154385-30-4)
The compound 1,2,4-Oxadiazole-3-methanamine, α-(4-fluorophenyl)-5-methyl- (CAS No. 1154385-30-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique 1,2,4-oxadiazole core and 4-fluorophenyl substitution, this compound exhibits remarkable potential in drug discovery and material science. Its molecular structure combines the stability of the oxadiazole ring with the bioactivity-enhancing properties of the fluorine substituent, making it a valuable scaffold for medicinal chemistry applications.
Recent trends in drug development have highlighted the importance of fluorinated heterocycles, particularly in the design of kinase inhibitors and antimicrobial agents. The α-(4-fluorophenyl)-5-methyl- substitution pattern in this compound aligns with current pharmaceutical preferences for targeted bioactivity and improved metabolic stability. Researchers are particularly interested in how the 1,2,4-oxadiazole moiety contributes to hydrogen bonding interactions with biological targets, while the fluorine atom enhances membrane permeability – two critical factors in modern drug design.
The synthesis of 1,2,4-Oxadiazole-3-methanamine derivatives has become a hot topic in organic chemistry, with numerous publications exploring novel synthetic routes to access this privileged structure. The presence of both amine functionality and aromatic fluorination in CAS No. 1154385-30-4 makes it particularly versatile for further derivatization, allowing medicinal chemists to create diverse libraries of bioactive compounds. Current research focuses on optimizing the synthetic yield and purity of this intermediate, as demand grows for high-quality building blocks in combinatorial chemistry.
From a material science perspective, compounds containing the 1,2,4-oxadiazole ring have shown promise in organic electronics and luminescent materials. The specific electronic properties imparted by the 4-fluorophenyl group in this derivative may offer advantages in charge transport applications. Researchers are investigating whether the α-methyl substitution pattern could influence the compound's photophysical behavior, potentially leading to applications in OLED technology or molecular sensors.
The pharmaceutical industry's growing interest in fluorine-containing drug candidates has significantly increased the relevance of CAS No. 1154385-30-4. Approximately 20-25% of currently marketed drugs contain fluorine, and this trend shows no signs of slowing down. The 4-fluorophenyl moiety in this compound is particularly valuable as it often improves a molecule's binding affinity to target proteins while maintaining favorable pharmacokinetic properties. This explains why searches for "fluorinated heterocyclic building blocks" and "1,2,4-oxadiazole derivatives" have increased dramatically in recent years.
In agrochemical applications, the 1,2,4-oxadiazole scaffold has demonstrated interesting pesticidal and herbicidal activities. While the specific biological profile of α-(4-fluorophenyl)-5-methyl-1,2,4-oxadiazole-3-methanamine requires further investigation, its structural features suggest potential utility in crop protection formulations. The agricultural sector's search for novel modes of action against resistant pests has led to renewed interest in fluorinated nitrogen heterocycles like this compound.
Quality control and analytical characterization of 1154385-30-4 present specific challenges that have become frequent topics in chemical forums. Researchers often inquire about optimal HPLC methods for purity analysis or spectroscopic techniques for structural confirmation. The compound's amine functionality requires careful handling to prevent degradation, while the fluorine atom demands specific NMR approaches for accurate characterization. These technical considerations make the compound an interesting case study in modern analytical chemistry.
The commercial availability of 1,2,4-Oxadiazole-3-methanamine, α-(4-fluorophenyl)-5-methyl- has improved significantly in recent years, reflecting its growing importance in chemical research. Suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing trends indicate steady demand, particularly from pharmaceutical companies engaged in fluorinated compound libraries development and academic institutions studying heterocyclic chemistry.
Environmental and regulatory aspects of fluorinated heterocycles have become increasingly important discussion points. While 1154385-30-4 itself isn't classified as hazardous, the scientific community shows growing interest in the biodegradation pathways of such compounds. Recent publications have examined the environmental fate of fluorinated aromatic amines, making this a relevant consideration for users of this chemical building block.
Future research directions for α-(4-fluorophenyl)-5-methyl-1,2,4-oxadiazole-3-methanamine likely include exploration of its metal coordination properties, potential as a ligand in catalytic systems, and further investigation of its biological activities. The compound's unique combination of hydrogen bond donors (amine) and acceptors (oxadiazole and fluorine) makes it particularly intriguing for supramolecular chemistry applications. These diverse potential applications ensure that CAS No. 1154385-30-4 will remain an important compound in chemical research for years to come.
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